2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide

• Molecular Formula: C18H17ClF2N2O4S
• Molecular Weight: 430.9 g/mol
• IUPAC Name: 2-chloro-4,5-difluoro-N-(4-methyl-3-morpholin-4-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C18H17ClF2N2O4S/c1-11-2-3-12(8-17(11)28(25,26)23-4-6-27-7-5-23)22-18(24)13-9-15(20)16(21)10-14(13)19/h2-3,8-10H,4-7H2,1H3,(H,22,24)
• InChI Key: CDKYDQLSGOAOLH-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=C(C=C2Cl)F)F)S(=O)(=O)N3CCOCC3

Description

2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide is a synthetic compound that belongs to the class of benzamide derivatives. It is commonly used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide involves the inhibition of specific enzymes and receptors. For example, it has been found to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. Inhibition of PARP can lead to the accumulation of DNA damage and ultimately cell death. It has also been shown to inhibit the activity of certain receptors such as the P2X7 receptor, which is involved in inflammation.
Biochemical and Physiological Effects:
2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide has been found to have various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting PARP. It has also been found to reduce inflammation by inhibiting the P2X7 receptor. Additionally, it has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide in lab experiments is its specificity for certain enzymes and receptors. This allows researchers to study the effects of inhibiting these targets in a controlled manner. However, one limitation is that the compound may have off-target effects or interact with other molecules in the system, leading to unintended effects.

Future Directions

There are many potential future directions for research involving 2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide. One area of interest is its potential as a cancer therapy. Further studies are needed to determine its efficacy in different types of cancer and to identify any potential side effects. Another area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to understand its mechanism of action and to identify any potential drug interactions or toxicity issues.

Synthesis Methods

The synthesis of 2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide involves the reaction of 4-methyl-3-(4-morpholinylsulfonyl)aniline with 2-chloro-4,5-difluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. After the reaction, the product is purified by column chromatography using a suitable solvent system.

Scientific Research Applications

2-chloro-4,5-difluoro-N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to have inhibitory effects on certain enzymes and receptors, making it a potential candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders.